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Compound of Interest

Compound Name: Aakl1-IN-4

Cat. No.: B12416940

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the activity of Aak1-IN-4, a potent and selective
inhibitor of Adaptor-Associated Kinase 1 (AAK1), with other known AAK1 inhibitors. The
information presented is supported by experimental data from independent studies, offering a
comprehensive resource for evaluating Aak1-IN-4 for research and drug development
purposes.

Comparative Analysis of AAK1 Inhibitor Activity

The following table summarizes the in vitro and cellular activities of Aak1-IN-4 and other
frequently studied AAK1 inhibitors. This quantitative data allows for a direct comparison of their
potency and selectivity.
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Cellular ICso Key Off-

Inhibitor AAK1 ICso (nM) AAK1 Ki (nM)
(nM) Targets

BIKE (ICso = 14
3.3 - 4.6[1][2] 0.9[1][2][3] 2.8-8.6 nM), GAK (ICso =
320 nM)

Aak1-IN-4 (LP-
935509)

BMP2K (ICs0 =
1.48 uM)

SGC-AAK1-1 233 - 270 9.0-9.1 230

GAK, BIKE,
TIM-098a 240 Not Reported 870 STK16 (4-30 fold

less potent)

Broad spectrum
inhibitor: PKC,
PKA, CaMKll,

K252a <10 Not Reported Not Reported Trk family
kinases,
Phosphorylase
kinase

Signaling Pathways and Experimental Workflows

To understand the context of Aak1-IN-4's activity, it is crucial to visualize the signaling pathway
it modulates and the experimental procedures used for its validation.
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In Vitro Validation

Biochemical Kinase Assay
(e.g., ADP-Glo)

Determine ICso and Ki

Cellular Validation

Treat Cells with Inhibitor

Western Blot for p-AP2M1 (Thr156)

Determine Cellular ICso

In Vivo Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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